N-(2-(((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)amino)-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)methylamino]-2-oxoethyl]benzamide
• InChI: InChI=1S/C18H17N3O2S2/c1-12-15(25-18(21-12)14-8-5-9-24-14)10-19-16(22)11-20-17(23)13-6-3-2-4-7-13/h2-9H,10-11H2,1H3,(H,19,22)(H,20,23)
• InChI Key: HNRPFSWLSVFTQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CS2)CNC(=O)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C18H17N3O2S2
• Molecular Weight: 371.5 g/mol
• CAS No.: 1421584-67-9

Description

N-(2-(((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)amino)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C18H17N3O2S2 and its molecular weight is 371.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in synthetic chemistry has focused on designing and synthesizing compounds with thiazole cores due to their interesting properties and potential applications. For instance, studies have detailed the synthesis of thiazole derivatives, exploring their structural characterization and chemical behaviors. These efforts highlight the versatility of thiazole compounds in synthetic strategies, potentially applicable to the compound for the development of new materials or as intermediates in organic synthesis (Adhami et al., 2012).

Biological Activity

Thiazole derivatives have been evaluated for various biological activities, including anticancer, antimicrobial, and anti-inflammatory effects. For example, a study synthesized thiazole-based compounds and assessed their anticancer activity against several cancer cell lines, demonstrating moderate to excellent efficacy (Ravinaik et al., 2021). Another research effort focused on the antimicrobial properties of thiazole derivatives, identifying compounds with significant activity against various bacterial and fungal strains (Desai et al., 2016). These findings suggest that N-(2-(((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)amino)-2-oxoethyl)benzamide could potentially be explored for similar biological applications.

Antiallergy and Anti-Inflammatory Applications

N-(4-substituted-thiazolyl)oxamic acid derivatives were synthesized and tested for antiallergy activity, with many analogues showing significant potency, which may inform research on the therapeutic potential of related thiazole compounds (Hargrave et al., 1983).